1,1'-sulfinylbis(5,6-dimethyl-1H-benzimidazole)

• IUPAC Name: 1-(5,6-dimethylbenzimidazol-1-yl)sulfinyl-5,6-dimethylbenzimidazole
• InChI: InChI=1S/C18H18N4OS/c1-11-5-15-17(7-13(11)3)21(9-19-15)24(23)22-10-20-16-6-12(2)14(4)8-18(16)22/h5-10H,1-4H3
• InChI Key: UGWUAQPEJCQBFC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)N(C=N2)S(=O)N3C=NC4=C3C=C(C(=C4)C)C
• Molecular Formula: C18H18N4OS
• Molecular Weight: 338.4 g/mol

Description

1,1'-sulfinylbis(5,6-dimethyl-1H-benzimidazole), also known as sulbimidine, is a small molecule that has gained attention in recent years due to its potential as a drug candidate. This compound is a member of the benzimidazole family, which has been extensively studied for its biological activity. Sulbimidine has been shown to have promising properties in various scientific research applications, including antimicrobial and antitumor activities. In

Mechanism of Action

The mechanism of action of 1,1'-sulfinylbis(5,6-dimethyl-1H-benzimidazole) is not fully understood, but studies suggest that it may function as an inhibitor of bacterial DNA gyrase and topoisomerase IV, which are essential enzymes for bacterial DNA replication. Sulbimidine may also inhibit tumor cell growth by inducing apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
Sulbimidine has been shown to have low toxicity in vitro and in vivo, making it a promising candidate for further development as a drug. Studies have also shown that 1,1'-sulfinylbis(5,6-dimethyl-1H-benzimidazole) has good bioavailability and is able to penetrate bacterial and cancer cell membranes, making it a potential candidate for oral administration.

Advantages and Limitations for Lab Experiments

One advantage of 1,1'-sulfinylbis(5,6-dimethyl-1H-benzimidazole) is its broad-spectrum antimicrobial activity, which makes it a potential candidate for the treatment of drug-resistant bacterial infections. However, one limitation is its low solubility in water, which may make it difficult to administer in certain forms.

Future Directions

There are several future directions for 1,1'-sulfinylbis(5,6-dimethyl-1H-benzimidazole) research. One potential application is the development of 1,1'-sulfinylbis(5,6-dimethyl-1H-benzimidazole)-based drugs for the treatment of bacterial infections, including those caused by drug-resistant bacteria. Additionally, 1,1'-sulfinylbis(5,6-dimethyl-1H-benzimidazole) may have potential as an antitumor agent, and further studies are needed to explore its efficacy and mechanism of action in vivo. Finally, there is potential for the development of new synthetic methods for 1,1'-sulfinylbis(5,6-dimethyl-1H-benzimidazole) that may improve its solubility and bioavailability.

Scientific Research Applications

Sulbimidine has been extensively studied for its biological activity, particularly in the fields of antimicrobial and antitumor research. Studies have shown that 1,1'-sulfinylbis(5,6-dimethyl-1H-benzimidazole) exhibits potent antimicrobial activity against a range of bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus (VRE). Additionally, 1,1'-sulfinylbis(5,6-dimethyl-1H-benzimidazole) has been shown to have antitumor activity against various cancer cell lines, including breast, lung, and colon cancer.